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Compound of Interest

Compound Name: Ferrous ammonium sulfate

Cat. No.: B155514

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of ferrous
ammonium sulfate (Mohr's salt), a compound of significant interest in various scientific and
industrial applications. This document presents quantitative solubility data, detailed
experimental protocols for solubility determination, and a visual representation of the
experimental workflow.

Quantitative Solubility Data

Ferrous ammonium sulfate, with the chemical formula (NH4)2Fe(SOa4)2:-6H20, is a double salt
of ferrous sulfate and ammonium sulfate.[1] Its solubility is a critical parameter in its application
as a laboratory reagent, in titrations, and in various manufacturing processes.[2][3] The
following table summarizes the available quantitative data on the solubility of ferrous
ammonium sulfate in water at various temperatures.
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Solvent Temperature (°C) Solubility ( g/100 mL)
Water 0 12.5

Water 10 17.2

Water 20 26.4

Water 20 26.9[4]

Water 25 36.0

Water 30 33.0

Water 40 46.0

Water 50 32.56 (at 526 kPa)[5]
Water 80 73.0[4]

Note: The solubility data is for the hexahydrate form of ferrous ammonium sulfate.

Solubility in Other Solvents
Aqueous Acidic Solutions

Ferrous ammonium sulfate is soluble in dilute sulfuric acid.[1] The presence of sulfuric acid is
often recommended when preparing aqueous solutions of Mohr's salt to prevent the hydrolysis
of the ferrous ions and to inhibit their oxidation to ferric ions (Fe3*).[3] While quantitative data
on the solubility in various concentrations of sulfuric acid and other acids like hydrochloric acid
or nitric acid is not readily available in the literature, it is understood that the salt dissolves in
these acidic media.

Organic Solvents

Ferrous ammonium sulfate is generally considered insoluble in most organic solvents. It is
explicitly stated to be insoluble in ethanol and acetone.[4][6] There is no readily available
quantitative solubility data for other common organic solvents such as methanol or glycerol.

Aqueous Salt Solutions
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The solubility of ferrous ammonium sulfate in aqueous solutions containing other salts can be
affected by the common ion effect. For instance, in a solution already containing sulfate or
ammonium ions, the solubility of ferrous ammonium sulfate is expected to decrease.
However, specific quantitative data on this effect is not widely published.

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the experimental determination of the solubility of
ferrous ammonium sulfate in a given solvent.

Principle

The solubility of a solid in a liquid at a specific temperature is determined by preparing a
saturated solution at that temperature and then quantifying the amount of the solid dissolved in
a known amount of the solvent. This can be achieved through various methods, including the
gravimetric analysis of the residue after solvent evaporation or by observing the crystallization
temperature of a solution with a known concentration.

Apparatus and Reagents

e Apparatus:

[e]

Analytical balance (£0.001 g accuracy)

o Constant temperature water bath or incubator

o Beakers and Erlenmeyer flasks

o Magnetic stirrer and stir bars

o Thermometer or temperature probe

o Volumetric flasks and pipettes

o Filtration apparatus (e.g., Buchner funnel, filter paper)
o Drying oven

o Weighing dishes
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e Reagents:
o Ferrous ammonium sulfate hexahydrate (analytical grade)

o Solvent of interest (e.g., deionized water, dilute sulfuric acid)

Procedure

o Preparation of a Saturated Solution:

1. Add an excess amount of ferrous ammonium sulfate to a known volume of the solvent in
an Erlenmeyer flask. An excess is ensured when undissolved solid remains at the bottom
of the flask.

2. Place the flask in a constant temperature water bath set to the desired temperature.

3. Stir the mixture vigorously using a magnetic stirrer for a sufficient period to ensure
equilibrium is reached (e.g., 24-48 hours). The constant temperature must be maintained
throughout this period.

o Sample Collection and Analysis:
1. Once equilibrium is reached, turn off the stirrer and allow the undissolved solid to settle.

2. Carefully withdraw a known volume of the clear supernatant (the saturated solution) using
a pre-heated or pre-cooled pipette to the experimental temperature to avoid premature
crystallization or dissolution.

3. Transfer the collected sample to a pre-weighed weighing dish.
4. Record the exact mass of the collected saturated solution.
e Gravimetric Determination of Solute Mass:

1. Place the weighing dish containing the saturated solution in a drying oven set at a
temperature that will evaporate the solvent without decomposing the ferrous ammonium
sulfate (e.g., below 100°C).
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2. Dry the sample to a constant weight. This is achieved when consecutive weighings, after
further drying, show no significant change in mass.

3. Record the final mass of the dry ferrous ammonium sulfate.

Calculation of Solubility

The solubility can be calculated using the following formula:

Solubility ( g/100 g solvent) = [(mass of dry solute) / (mass of saturated solution - mass of dry
solute)] x 100

Safety Precautions

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

» Handle ferrous ammonium sulfate in a well-ventilated area to avoid inhalation of any dust.
e Dispose of chemical waste according to institutional and local regulations.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining
the solubility of ferrous ammonium sulfate.
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Caption: Experimental workflow for determining the solubility of ferrous ammonium sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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